Axillaridine A
Overview
Description
Axillaridine A is a natural compound that can be isolated from Sarcococca hookeriana var. digyna. It has been identified as an acetylcholinesterase (AChE) inhibitor . Its molecular formula is C30H42N2O2 , with a molecular weight of 462.7 g/mol .
Chemical Reactions Analysis
Axillaridine A inhibits the catalytic activity of AChE by forming stable π-π interactions with specific amino acid residues, such as Tyr124 . Further studies are needed to explore its reactivity and potential reactions.
Scientific Research Applications
- Specific Scientific Field : Medicinal Chemistry and Enzymology .
- Summary of the Application : Axillaridine A has been studied for its potential as a natural cholinesterase inhibitor . Cholinesterase is a key component of cholinergic brain synapses and neuromuscular junctions, and its inhibition is of interest in the treatment of conditions like Alzheimer’s disease .
- Methods of Application or Experimental Procedures : The study involved Molecular Dynamics (MD) simulations carried out for human acetylcholinesterase (hAChE) and its complex with Axillaridine A . The aim was to explore the active site of the protein and the behavior of the ligand at the peripheral binding site .
- Results or Outcomes : The study found that Axillaridine A forms stable π -π interactions with the aromatic ring of Tyr124, which results in the inhibition of the catalytic activity of the enzyme . This interaction keeps the substrate stable at the edge of the catalytic gorge, inhibiting its catalytic activity .
properties
IUPAC Name |
N-[(5R,8S,9S,10R,13S,14S,17S)-17-[(1S)-1-(dimethylamino)ethyl]-10,13-dimethyl-4-oxo-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl]benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H42N2O2/c1-19(32(4)5)22-13-14-23-21-11-12-25-27(33)26(31-28(34)20-9-7-6-8-10-20)16-18-30(25,3)24(21)15-17-29(22,23)2/h6-10,16,19,21-25H,11-15,17-18H2,1-5H3,(H,31,34)/t19-,21-,22+,23-,24-,25-,29+,30+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMAOKPMWBVUQPK-IWDJEAQTSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCC2C1(CCC3C2CCC4C3(CC=C(C4=O)NC(=O)C5=CC=CC=C5)C)C)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC=C(C4=O)NC(=O)C5=CC=CC=C5)C)C)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H42N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Axillaridine A |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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